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Compound of Interest

Compound Name: Ammonium hexachloroosmate(IV)

Cat. No.: B13729156 Get Quote

An In-depth Technical Guide to Ammonium
Hexachloroosmate(IV)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ammonium
Hexachloroosmate(IV), a key inorganic compound utilized in a variety of scientific

applications. This document details its chemical and physical properties, provides established

experimental protocols for its synthesis and significant reactions, and explores its applications

in catalysis and materials science.

Compound Identification and Properties
Ammonium hexachloroosmate(IV) is an inorganic complex with the central osmium atom in

the +4 oxidation state.
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Property Value Reference

CAS Number 12125-08-5 [1]

Molecular Formula (NH₄)₂OsCl₆ [1]

Molecular Weight 439.02 g/mol

Appearance
Red to purple crystalline

powder

Density 2.93 g/cm³ at 25 °C [1]

Melting Point 170 °C (sublimes) [1]

Solubility Poorly soluble in cold water [1]

Crystal Structure Cubic, space group Fm3m [1]

Experimental Protocols
A reliable method for the preparation of Ammonium Hexachloroosmate(IV) is documented in

Inorganic Syntheses. The procedure involves the reduction of osmium tetroxide in the presence

of ammonium and chloride ions.

Reaction:

OsO₄ + 4FeCl₂ + 8HCl + 2NH₄Cl → (NH₄)₂[OsCl₆] + 4FeCl₃ + 4H₂O[1]

Experimental Workflow:
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Synthesis of Ammonium Hexachloroosmate(IV)

Detailed Protocol:

A detailed, step-by-step protocol based on established synthetic procedures will be provided

upon request, as direct reproduction from copyrighted sources is restricted. A general outline

involves the careful addition of a solution of osmium tetroxide in hydrochloric acid to a solution

containing iron(II) chloride and ammonium chloride. The resulting precipitate of ammonium
hexachloroosmate(IV) is then collected, washed, and dried.

Ammonium hexachloroosmate(IV) serves as a precursor for the synthesis of other osmium

complexes, such as dichlorotris(triphenylphosphine)osmium(II).

Reaction:

(NH₄)₂[OsCl₆] + P(C₆H₅)₃ → OsCl₂(P(C₆H₅)₃)₃ + other products[1]

Experimental Workflow:
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Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b13729156?utm_src=pdf-body-img
https://www.benchchem.com/product/b13729156?utm_src=pdf-body
https://www.benchchem.com/product/b13729156?utm_src=pdf-body
https://www.benchchem.com/product/b13729156?utm_src=pdf-body
https://www.benchchem.com/product/b13729156?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ammonium_hexachloroosmate(IV)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13729156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ammonium Hexachloroosmate(IV)

ReactionTriphenylphosphine (PPh₃)

t-butanol/water

Dichlorotris(triphenylphosphine)osmium(II)

Click to download full resolution via product page

Reaction with Triphenylphosphine

General Procedure:

The reaction is typically carried out by refluxing ammonium hexachloroosmate(IV) with an

excess of triphenylphosphine in a suitable solvent system, such as a mixture of t-butyl alcohol

and water.[1] The product, OsCl₂(P(C₆H₅)₃)₃, can then be isolated and purified by standard

techniques.

Applications in Research and Development
Ammonium hexachloroosmate(IV) is a valuable starting material in the synthesis of various

osmium-containing compounds with applications in catalysis and materials science.

This compound is a precursor for the generation of osmium-based catalysts. For instance, it

can be reduced to metallic osmium, which has catalytic activity.[1]

Reduction to Osmium Metal:

A detailed procedure for the gravimetric reduction of ammonium hexachloroosmate(IV) to
high-purity osmium metal powder has been developed.[2] This involves the controlled heating

of the compound under a reducing atmosphere. The resulting osmium powder can be used in

the preparation of heterogeneous catalysts.
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Catalytic Transfer Hydrogenation:

While direct use of ammonium hexachloroosmate(IV) in catalytic transfer hydrogenation is

not widely reported, the osmium catalysts derived from it are relevant in this field. Catalytic

transfer hydrogenation is a powerful technique in organic synthesis, often employing a

hydrogen donor like ammonium formate in the presence of a metal catalyst.[3][4][5][6]

As demonstrated in the reaction with triphenylphosphine, ammonium hexachloroosmate(IV)
is a key starting material for accessing a range of osmium(II) and osmium(III) complexes.

These complexes are subjects of research in areas such as homogeneous catalysis and the

development of novel materials with specific electronic and photophysical properties.

Disclaimer: The experimental protocols described herein are for informational purposes only

and should be carried out by trained professionals in a suitably equipped laboratory, with all

appropriate safety precautions in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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